Cas no 101832-22-8 (1,9-Nonanediamine,N1,N9-bis(2-chloroethyl)-N1,N9-dimethyl-)
101832-22-8 structure
Product Name:1,9-Nonanediamine,N1,N9-bis(2-chloroethyl)-N1,N9-dimethyl-
CAS No:101832-22-8
MF:C15H32Cl2N2
MW:311.333982467651
CID:173743
PubChem ID:58982
Update Time:2025-04-19
1,9-Nonanediamine,N1,N9-bis(2-chloroethyl)-N1,N9-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,9-Nonanediamine,N1,N9-bis(2-chloroethyl)-N1,N9-dimethyl-
- 1,9-Nonanediamine,N,N'-bis(2-chloroethyl)-N,N'-dimethyl- (9CI)
- N,N'-bis(2-chloroethyl)-N,N'-dimethylnonane-1,9-diamine
- BRN 1770507
- 1,9-NONANEDIAMINE, N,N'-BIS(2-CHLOROETHYL)-N,N'-DIMETHYL-
- N,N'-Bis(2-chloroethyl)-N,N'-dimethyl-1,9-nonanediamine
- DTXSID30144249
- 101832-22-8
-
- Inchi: 1S/C15H32Cl2N2/c1-18(14-10-16)12-8-6-4-3-5-7-9-13-19(2)15-11-17/h3-15H2,1-2H3
- InChI Key: NEVZRLPGIKOXTN-UHFFFAOYSA-N
- SMILES: ClCCN(C)CCCCCCCCCN(C)CCCl
Computed Properties
- Exact Mass: 310.19456
- Monoisotopic Mass: 310.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5A^2
- XLogP3: 4.5
Experimental Properties
- Density: 0.993
- Boiling Point: 327.5°Cat760mmHg
- Flash Point: 151.9°C
- Refractive Index: 1.477
- PSA: 6.48
- LogP: 4.05830
1,9-Nonanediamine,N1,N9-bis(2-chloroethyl)-N1,N9-dimethyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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